Cas no 1535376-15-8 (3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1535376-15-8
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 6147724
• PubChem ID: 83808865
• Update Time: 2025-06-09

3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine
• 1535376-15-8
• EN300-1810986

• Inchi： 1S/C12H18FNO/c1-12(2,8-14)7-9-10(13)5-4-6-11(9)15-3/h4-6H,7-8,14H2,1-3H3
• InChI Key： QZWZDAARLJNDLQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC(C)(C)CN)OC

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine

3-(2-Fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine: An Overview of CAS No. 1535376-15-8

3-(2-Fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS No. 1535376-15-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl group and a methoxy group, as well as a dimethyl-substituted propanamine moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine involves a series of well-defined chemical reactions, typically starting from readily available starting materials. The fluoro-substituted phenyl group can be introduced through electrophilic aromatic substitution or coupling reactions, while the methoxy group can be added via methylation reactions. The dimethyl-substituted propanamine moiety is often synthesized through the alkylation of an appropriate amine precursor. The final product is obtained through a combination of these steps, often involving purification techniques such as column chromatography or recrystallization.

In recent years, 3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research has been its interaction with neurotransmitter systems in the central nervous system (CNS). Studies have shown that this compound exhibits affinity for serotonin (5-HT) receptors, particularly the 5-HT_1A and 5-HT_2A subtypes. This interaction suggests that it may have potential as a modulator of serotonin signaling, which is relevant to the treatment of various psychiatric disorders such as depression and anxiety.

Beyond its interactions with serotonin receptors, 3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine has also been investigated for its effects on other neurotransmitter systems. For instance, it has been reported to exhibit moderate affinity for dopamine (DA) receptors, particularly the D₂ subtype. This property could be beneficial in the context of neurological disorders such as Parkinson's disease, where dopaminergic signaling is impaired.

In addition to its potential as a neurotransmitter modulator, 3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine has been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory activity suggests that it may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine have also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine in various therapeutic contexts. Early results from phase I trials have indicated that the compound is well-tolerated by human subjects and does not exhibit significant adverse effects at therapeutic doses. These findings are promising and suggest that further clinical development is warranted.

In conclusion, 3-(2-fluoro-6-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS No. 1535376-15-8) represents a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique structural features contribute to its interactions with neurotransmitter systems and anti-inflammatory properties, making it an attractive candidate for further research and development in the pharmaceutical industry.